Cas no 612-79-3 (6,6'-Biquinoline)

• Product Name: 6,6'-Biquinoline
• CAS No: 612-79-3
• MF: C₁₈H₁₂N₂
• MW: 256.301283836365
• MDL: MFCD00428973
• CID: 3061548
• PubChem ID: 620711
• Update Time: 2025-11-01

6,6'-Biquinoline Chemical and Physical Properties

Names and Identifiers

• 6,6'-Biquinoline
• [6,6']Biquinolinyl
• DTXSID10347372
• MLS001204757
• CCG-15187
• SR-01000390874-1
• 6-quinolin-6-ylquinoline
• 6-(quinolin-6-yl)quinoline
• HMS2815H18
• G71486
• Q63392284
• HMS1416D17
• Oprea1_746069
• DTXCID40298444
• Cambridge id 5132257
• Oprea1_710183
• SCHEMBL30743
• SMR000515777
• SR-01000390874
• BRD-K58675002-001-13-6
• 612-79-3
• AKOS000677855
• EN300-235822
• F0405-0036
• IFLab1_001491
• MFCD00428973
• CHEMBL1489335

• MDL： MFCD00428973
• Inchi： 1S/C18H12N2/c1-3-15-11-13(5-7-17(15)19-9-1)14-6-8-18-16(12-14)4-2-10-20-18/h1-12H
• InChI Key： CCKFFRXAFQLLDF-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC(=C2)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 256.100048391g/mol
• Monoisotopic Mass: 256.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 6,6'-Biquinoline

Comprehensive Guide to 6,6'-Biquinoline (CAS No. 612-79-3): Properties, Applications, and Research Insights

6,6'-Biquinoline (CAS No. 612-79-3) is a heterocyclic organic compound with a molecular formula of C₁₈H₁₂N₂. This bidentate ligand is widely recognized for its unique structural properties, making it valuable in coordination chemistry, materials science, and pharmaceutical research. The compound's rigid aromatic backbone and nitrogen donor atoms enable it to form stable complexes with transition metals, a feature exploited in catalysis and sensor development.

In recent years, 6,6'-Biquinoline has gained attention due to its potential role in organic electronics and luminescent materials. Researchers are exploring its derivatives for applications in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices, aligning with the global push toward sustainable energy solutions. Its ability to act as a fluorescence probe also makes it relevant in biochemical assays and environmental monitoring.

The synthesis of 6,6'-Biquinoline typically involves the Ullmann coupling reaction or palladium-catalyzed cross-coupling, methods frequently discussed in academic forums. Users often search for "6,6'-Biquinoline synthesis methods" or "CAS 612-79-3 suppliers," reflecting its demand in both industrial and research settings. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a critical factor for reproducibility in experiments.

Beyond laboratory use, 6,6'-Biquinoline derivatives are investigated for their antimicrobial and anticancer properties, though these studies remain in preclinical stages. This aligns with trending searches such as "quinoline-based drug discovery" and "metal-organic frameworks (MOFs) with 6,6'-Biquinoline," highlighting interdisciplinary interest. The compound's low toxicity profile further supports its suitability for biomedical applications.

From an industrial perspective, 6,6'-Biquinoline is often compared to similar ligands like 2,2'-Bipyridine due to their comparable chelating abilities. However, its extended conjugation system offers distinct advantages in tuning electronic properties, a topic frequently debated in chemistry forums. Environmental scientists also study its degradation pathways, addressing concerns about persistent organic pollutants (POPs).

In summary, 6,6'-Biquinoline (CAS No. 612-79-3) bridges fundamental research and cutting-edge applications. Its versatility in coordination chemistry, material science, and life sciences ensures continued relevance. As synthetic methodologies advance and interdisciplinary collaborations grow, this compound is poised to play a pivotal role in emerging technologies.